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Compound of Interest

Compound Name: Dioctyl phenylphosphonate

Cat. No.: B154929

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctyl phenylphosphonate (DOPP) is an organophosphorus compound with the chemical
formula C22H3903P. It is a colorless to pale yellow liquid primarily utilized as a plasticizer,
particularly in the fabrication of ion-selective electrodes and sensors.[1] Its lipophilic nature and
compatibility with various polymers, such as polyvinyl chloride (PVC), make it a valuable
component in creating membranes for chemical sensing applications, including taste sensors.
[1][2] This technical guide provides a comprehensive overview of the synthesis and
physicochemical properties of dioctyl phenylphosphonate, including detailed experimental
protocols and data presented for clarity and comparative analysis.

Physicochemical Properties

Dioctyl phenylphosphonate is characterized by the following properties:
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Property Value Source
Molecular Formula C22H3903P PubChem
Molecular Weight 382.52 g/mol Sigma-Aldrich
CAS Number 1754-47-8 Sigma-Aldrich
Appearance Colorless to pale yellow liquid PubChem
Boiling Point 207 °C at 4 mmHg Sigma-Aldrich
Density 0.967 g/mL at 25 °C Sigma-Aldrich
Refractive Index n20/D 1.478 Sigma-Aldrich
Vapor Pressure 0.00000195 mmHg PubChem
Flash Point 113 °C (closed cup) Sigma-Aldrich
Solubility Miscible with tetrahydrofuran Guidechem

Synthesis of Dioctyl Phenylphosphonate

The synthesis of dioctyl phenylphosphonate can be achieved through the direct esterification
of phenylphosphonic acid with n-octanol. This reaction can be effectively carried out under
microwave irradiation, which has been shown to be superior to conventional heating methods.
The use of an ionic liquid, such as [bmim][BF4], can have a beneficial effect, allowing for lower
reaction temperatures and shorter reaction times.

Experimental Protocol: Microwave-Assisted Direct
Esterification

This protocol is adapted from the general procedure for the synthesis of dialky!l
phenylphosphonates described by Keglevich et al. (2019).

Materials:
e Phenylphosphonic acid (1)

e n-Octanol
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o [bmim][BF4] (optional ionic liquid additive)

e Microwave reactor

e Sealed microwave-compatible reaction vessel

» Rotary evaporator

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:

» Reaction Setup: In a sealed microwave-compatible reaction tube, combine
phenylphosphonic acid (0.63 mmol, 0.10 g) and a 15-fold excess of n-octanol (9.45 mmol,
1.5 mL).

o Optional Additive: If using an ionic liquid, add [bmim][BF4] (0.060 mmol, 0.012 mL) to the
reaction mixture.

e Microwave Irradiation: Place the sealed tube in the microwave reactor and irradiate the
mixture with 50-150 W power. The reaction temperature and time should be optimized as
indicated in the source literature, with pressures ranging from 1 to 18 bar.

o Work-up: After the reaction is complete (monitored by an appropriate method such as TLC or
GC), cool the mixture to room temperature.

 Purification: The crude product is purified by column chromatography on silica gel. The
excess n-octanol is first removed under reduced pressure. The residue is then subjected to
chromatography using an appropriate eluent system to isolate the pure dioctyl
phenylphosphonate.

o Characterization: The final product should be characterized by standard analytical
techniques, such as *H NMR, 3C NMR, 3P NMR, and IR spectroscopy, to confirm its identity
and purity.
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Synthesis Pathway

The synthesis of dioctyl phenylphosphonate from phenylphosphonic acid and n-octanol
proceeds through a direct esterification reaction. This can be represented by the following
logical relationship:

Reactants
Phenylphosphonic Acid w Products
. Dioctyl Phenylphosphonate g Water
n-Octanol

Click to download full resolution via product page
Caption: Synthesis of Dioctyl Phenylphosphonate.

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of dioctyl
phenylphosphonate.
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Caption: Experimental Workflow for Synthesis.

Applications

The primary application of dioctyl phenylphosphonate is as a plasticizer in the preparation of
polymeric membranes for ion-selective electrodes and chemical sensors.[1] Its inclusion in
PVC membranes, for instance, enhances their ion-exchange properties and response
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characteristics. There is no significant body of research indicating its involvement in biological
signaling pathways or its direct use in drug development, its role being confined to analytical
and materials science applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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